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Compound of Interest

Compound Name: Cosalane

Cat. No.: B1669449 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when working with novel compounds like Cosalane. This document

provides essential, immediate safety and logistical information for the handling and disposal of

Cosalane, a potent CCR7 and CXCR2 antagonist and HIV replication inhibitor. By adhering to

these procedural guidelines, laboratories can maintain a safe environment and ensure the

integrity of their research.

Personal Protective Equipment (PPE) for Handling
Cosalane
While a specific Safety Data Sheet (SDS) for Cosalane is not publicly available, its nature as a

lipophilic, cholesterol derivative allows for the recommendation of standard PPE for handling

non-hazardous, powdered and solubilized chemical compounds in a laboratory setting. A risk

assessment should always be conducted prior to handling any new compound.

Table 1: Recommended Personal Protective Equipment for Cosalane
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PPE Category Item
Specification/Recommend
ation

Eye and Face Safety Glasses
ANSI Z87.1 approved, with

side shields.

Face Shield

Recommended when there is

a risk of splashes, particularly

when handling bulk quantities

or preparing concentrated

stock solutions.

Hand Disposable Gloves

Nitrile gloves are

recommended. Check for any

visible signs of degradation or

contamination and change

gloves frequently.

Body Laboratory Coat

Long-sleeved, properly fitted

lab coat to protect skin and

clothing.

Respiratory Fume Hood

All handling of powdered

Cosalane and preparation of

volatile solutions should be

conducted in a certified

chemical fume hood to

minimize inhalation exposure.

Operational Plan: Handling and Storage
Proper handling and storage procedures are critical to maintain the stability of Cosalane and

the safety of laboratory personnel.

Handling:

Engineering Controls: Always handle solid Cosalane and prepare stock solutions within a

chemical fume hood to prevent inhalation of any airborne particles and exposure to vapors

from solvents.
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Avoid Contamination: As a lipophilic compound, Cosalane may adhere to plastic and glass

surfaces. To ensure accurate concentrations and prevent loss of material, consider using

silanized or siliconized labware.

Personal Hygiene: Wash hands thoroughly with soap and water after handling Cosalane,

before leaving the laboratory, and before eating, drinking, or smoking.

Storage:

Solid Form: Store powdered Cosalane at -20°C for long-term stability.

In Solution: Stock solutions of Cosalane can be stored at -80°C. Aliquoting the solution into

single-use vials is recommended to avoid repeated freeze-thaw cycles which can degrade

the compound.

Experimental Protocol: Preparation of a Cosalane
Stock Solution for In-Vitro Assays
This protocol outlines the steps for preparing a 10 mM stock solution of Cosalane in DMSO, a

common solvent for in-vitro experiments.

Materials:

Cosalane powder

Dimethyl sulfoxide (DMSO), cell culture grade

Silanized or siliconized microcentrifuge tubes

Calibrated pipettes and sterile, filtered pipette tips

Vortex mixer

Analytical balance

Procedure:
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Preparation: Don all required PPE as outlined in Table 1. Ensure the chemical fume hood is

operational.

Weighing: Tare a silanized microcentrifuge tube on an analytical balance. Carefully weigh the

desired amount of Cosalane powder into the tube.

Solvent Addition: In the chemical fume hood, add the calculated volume of DMSO to the

microcentrifuge tube containing the Cosalane powder to achieve a 10 mM concentration.

Dissolution: Cap the tube securely and vortex thoroughly until the Cosalane is completely

dissolved. Gentle warming in a water bath may be used to aid dissolution if necessary.

Aliquoting and Storage: Aliquot the stock solution into single-use silanized microcentrifuge

tubes to minimize freeze-thaw cycles. Label each aliquot clearly with the compound name,

concentration, solvent, and date of preparation. Store the aliquots at -80°C.

Don PPE

Prepare Fume Hood Tare Silanized Tube

Weigh Cosalane Powder Add DMSO

Vortex to Dissolve Aliquot Solution

Label Vials

Store at -80°C

Click to download full resolution via product page

Caption: Workflow for preparing a Cosalane stock solution.
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As Cosalane is not classified as a hazardous material based on available information, it can

likely be disposed of as non-hazardous chemical waste. However, institutional and local

regulations must always be followed.

General Disposal Guidelines:

Unused Solid Material: Dispose of in the designated non-hazardous solid chemical waste

stream.

Solutions: Aqueous solutions of Cosalane at low concentrations may be suitable for drain

disposal with copious amounts of water, pending local regulations and approval from your

institution's environmental health and safety (EHS) department. Solutions in organic

solvents, such as DMSO, should be collected in a designated non-hazardous chemical

waste container for organic solvents.

Contaminated Labware: Disposable labware (e.g., pipette tips, tubes) that has come into

contact with Cosalane should be placed in the regular laboratory trash, unless contaminated

with a hazardous substance.

Consult EHS: Always consult your institution's EHS department for specific guidance on

chemical waste disposal. Provide them with as much information as possible about the

compound and any solvents used.

By implementing these safety and handling protocols, researchers can confidently and safely

incorporate Cosalane into their experimental workflows, fostering a secure and productive

research environment.

To cite this document: BenchChem. [Navigating the Safe Handling of Cosalane: A Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669449#personal-protective-equipment-for-
handling-cosalane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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